Cas no 100249-54-5 (1,4-Dimethoxycyclohexane)

• Product Name: 1,4-Dimethoxycyclohexane
• CAS No: 100249-54-5
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 2860423
• Update Time: 2023-08-10

1,4-Dimethoxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethoxycyclohexane
• Cyclohexane, 1,4-dimethoxy-, cis-
• Cyclohexane, 1,4-dimethoxy-, trans-
• cis-1,4-Dimethoxycyclohexane
• trans-1,4-Dimethoxycyclohexane
• 1alpha,4beta-Dimethoxycyclohexane
• 1,4-Dimethoxycyclohexane, (Z)-
• 1alpha,4alpha-Dimethoxycyclohexane
• ST018512

• Inchi： 1S/C8H16O2/c1-9-7-3-5-8(10-2)6-4-7/h7-8H,3-6H2,1-2H3
• InChI Key： SVHAWXAAVLMPLW-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(CC1)OC

Computed Properties

• Exact Mass: 144.11503g/mol
• Monoisotopic Mass: 144.11503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 144.21g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 18.5